Cas no 717904-42-2 (3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID)

• Product Name: 3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID
• CAS No: 717904-42-2
• MF: C₉H₁₆N₂O₄
• MW: 216.234342575073
• CID: 891502
• PubChem ID: 2051423
• Update Time: 2025-04-19

3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID
• 3-[4-(2-hydroxyethyl)piperazin-1-yl]-3-oxopropanoic acid
• 3-[4-(2-HYDROXYETHYL)PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID
• 3-[4-(2-Hydroxy-ethyl)-piperazin-1-yl]-3-oxo
• 717904-42-2
• DTXSID70366004
• AKOS003591000
• 3-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-oxopropanoicacid
• 3-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-oxopropanoic acid

• MDL： MFCD04116816
• Inchi： 1S/C9H16N2O4/c12-6-5-10-1-3-11(4-2-10)8(13)7-9(14)15/h12H,1-7H2,(H,14,15)
• InChI Key： XLHYKWPNPDXNFG-UHFFFAOYSA-N
• SMILES： OCCN1CCN(C(CC(=O)O)=O)CC1

Computed Properties

• Exact Mass: 216.11100
• Monoisotopic Mass: 216.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 471.1±45.0 °C at 760 mmHg
• Flash Point: 191.4±25.9 °C
• PSA: 81.08000
• LogP: -1.52660

3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃